Cas no 167631-84-7 (Methyl 5-fluoro-1H-indole-2-carboxylate)

Methyl 5-fluoro-1H-indole-2-carboxylate structure
167631-84-7 structure
Product Name:Methyl 5-fluoro-1H-indole-2-carboxylate
CAS No:167631-84-7
MF:C10H8FNO2
MW:193.174426078796
MDL:MFCD04972072
CID:110983
PubChem ID:4777819
Update Time:2025-04-18

Methyl 5-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-fluoro-1H-indole-2-carboxylate
    • 1H-INDOLE-2-CARBOXYLIC ACID,5-FLUORO-,METHYL ESTER
    • 5-FLUOROINDOLE-2-CARBOXYLIC ACID METHYL ESTER
    • AKOS JY2083270
    • METHYL 5-FLUOROINDOLE-2-CARBOXYLATE
    • 5-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
    • 005614
    • CBI-BB ZERO
    • QUZGGDBUGGJROM-UHFFFAOYSA-N
    • 1H-Indole-2-carboxylic acid, 5-fluoro-, methyl ester
    • ZERO/005614
    • PubChem16031
    • STK783518
    • SBB013526
    • RP25233
    • LS20051
    • 5-fluoroindole-2-carb
    • SY037492
    • Z307629098
    • MFCD04972072
    • SCHEMBL2731044
    • AKOS004119497
    • C73227
    • EN300-256670
    • CS-0042955
    • FT-0648426
    • A810886
    • F-5320
    • DTXSID30406450
    • 167631-84-7
    • RS-0323
    • CBI-BB ZERO/005614
    • DB-012928
    • ALBB-033514
    • MDL: MFCD04972072
    • Inchi: 1S/C10H8FNO2/c1-14-10(13)9-5-6-4-7(11)2-3-8(6)12-9/h2-5,12H,1H3
    • InChI Key: QUZGGDBUGGJROM-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C=C(C(=O)OC)N2

Computed Properties

  • Exact Mass: 193.05400
  • Monoisotopic Mass: 193.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 201 ºC (ethyl acetate )
  • Boiling Point: 335.3°C at 760 mmHg
  • Flash Point: 156.6°C
  • Refractive Index: 1.615
  • Solubility: Very slightly soluble (0.39 g/l) (25 º C),
  • PSA: 42.09000
  • LogP: 2.09360

Methyl 5-fluoro-1H-indole-2-carboxylate Security Information

Methyl 5-fluoro-1H-indole-2-carboxylate Pricemore >>

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